Cas no 61290-93-5 (Thiourea, N-[(3,4-dimethoxyphenyl)methyl]-N'-2-propenyl-)

• Product Name: Thiourea, N-[(3,4-dimethoxyphenyl)methyl]-N'-2-propenyl-
• CAS No: 61290-93-5
• MF: C₁₃H₁₈N₂O₂S
• MW: 266.359221935272
• CID: 485650
• PubChem ID: 2326943
• Update Time: 2025-04-19

Thiourea, N-[(3,4-dimethoxyphenyl)methyl]-N'-2-propenyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-[(3,4-dimethoxyphenyl)methyl]-N'-2-propenyl-
• 1-[(3,4-dimethoxyphenyl)methyl]-3-prop-2-enylthiourea
• AKOS003832945
• AB00013272-01
• DTXSID20368114
• T0504-7967
• Oprea1_861402
• 61290-93-5
• Z45833333

• Inchi： 1S/C13H18N2O2S/c1-4-7-14-13(18)15-9-10-5-6-11(16-2)12(8-10)17-3/h4-6,8H,1,7,9H2,2-3H3,(H2,14,15,18)
• InChI Key： YZYBTEBCZCBVMY-UHFFFAOYSA-N
• SMILES： S=C(NCC=C)NCC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 266.10904
• Monoisotopic Mass: 266.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 42.52